Cas no 848733-03-9 (methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate)

• Product Name: methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate
• CAS No: 848733-03-9
• MF: C₂₃H₂₃NO₆
• MW: 409.43182682991
• CID: 5421221
• Update Time: 2025-05-26

methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-[7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-ylmethyl)chromen-3-yl]oxybenzoate
• methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate

• Inchi： 1S/C23H23NO6/c1-14-21(30-16-7-5-15(6-8-16)23(27)28-2)20(26)17-9-10-19(25)18(22(17)29-14)13-24-11-3-4-12-24/h5-10,25H,3-4,11-13H2,1-2H3
• InChI Key： XUAZQURTRMZSAK-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(OC2C(=O)C3=CC=C(O)C(CN4CCCC4)=C3OC=2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate

Introduction to Methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate (CAS No. 848733-03-9)

Methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate, a compound with the CAS number 848733-03-9, represents a significant advancement in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The intricate structure of this molecule, characterized by its multiple functional groups, contributes to its unique chemical and biological properties.

The molecular framework of Methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yl}oxy)benzoate includes a benzoate moiety linked to a chromenone backbone. The presence of a hydroxyl group at the 7-position and a methyl group at the 2-position of the chromenone ring enhances its reactivity and potential biological interactions. Additionally, the incorporation of a pyrrolidinylmethyl group at the 8-position introduces an amine-like functionality, which can participate in hydrogen bonding and other non-covalent interactions, further influencing its pharmacological profile.

Recent studies have highlighted the importance of chromenone derivatives in drug discovery due to their diverse biological activities. These compounds have been explored for their potential applications in treating various diseases, including inflammation, cancer, and neurological disorders. The specific arrangement of functional groups in Methyl 4-({7-hydroxy-2-methyl-4-oxo-8-(pyrrolidin-1-yl)methyl-4H-chromen-3-yloxy)benzoate suggests that it may exhibit inhibitory effects on key enzymes and receptors involved in these pathological processes.

In particular, the hydroxyl group at the 7-position of the chromenone ring is known to play a crucial role in modulating biological activity. This group can engage in hydrogen bonding with biological targets, thereby enhancing binding affinity. The methyl group at the 2-position further contributes to the steric environment of the molecule, influencing its interactions with biological systems. The pyrrolidinylmethyl group at the 8-position adds another layer of complexity, potentially allowing for multiple modes of interaction with biological targets.

The benzoate moiety at the 4-position serves as a linker connecting the chromenone backbone to other functional groups. This linkage not only stabilizes the molecule but also provides a platform for further chemical modifications. Such modifications can be tailored to optimize pharmacokinetic properties and improve therapeutic efficacy.

Current research in this area has focused on developing novel derivatives of chromenone that exhibit enhanced bioactivity and reduced toxicity. The compound Methyl 4-{(7-hydroxy--2--methyl--4--oxo--8-(pyrrolidin--1--yl)methyl--4H-chromen--3--yloxy)benzoate is being investigated for its potential as an anti-inflammatory agent. Preliminary studies suggest that it may inhibit key pro-inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators.

Moreover, the pyrrolidinylmethyl group in this compound has been shown to enhance solubility and bioavailability, which are critical factors for drug development. Improved solubility can lead to better absorption and distribution within the body, while enhanced bioavailability ensures that higher proportions of the drug reach its target site of action.

The synthesis of Methyl 4-{(7-hydroxy--2--methyl--4--oxo--8-(pyrrolidin--1--yl)methyl--4H-chromen--3--yloxy)benzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to introduce each functional group with precision. These techniques include palladium-catalyzed cross-coupling reactions, which are widely used in pharmaceutical synthesis for their efficiency and selectivity.

The chromenone backbone is synthesized through condensation reactions involving resorcinol derivatives. The introduction of the hydroxyl and methyl groups is achieved through selective oxidation and alkylation reactions, respectively. The pyrrolidinylmethyl group is then incorporated via nucleophilic substitution or other suitable methods depending on the reaction conditions.

The benzoate linkage is formed through esterification reactions, where a carboxylic acid derivative reacts with an alcohol under acidic or basic conditions. Careful control of reaction parameters ensures that the ester bond is formed selectively without affecting other functional groups in the molecule.

Evaluation of the pharmacological properties of Methyl 4-{(7-hydroxy--2--methyl--4--oxo--8-(pyrrolidin--1--yl)methyl--4H-chromen--3-yloxy)benzoate has been conducted both in vitro and in vivo. In vitro studies have demonstrated its ability to inhibit inflammatory pathways by reducing levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-alpha) and interleukin-beta (IL-beta). Additionally, it has shown potential anti-proliferative effects on certain cancer cell lines.

In vivo studies have further supported these findings by demonstrating reduced inflammation and tumor growth in animal models when treated with this compound. These results are encouraging and suggest that further development may lead to therapeutic applications in human diseases.

The safety profile of Methyl 4-{(7-hydroxy----2-methy----4 oxo----8-(pyrrolidiny l---1--- ylmeth yl--- --chromeno--- --3 ylo xy)benz o ate} is currently being evaluated through toxicology studies. Preliminary data indicate that it exhibits low toxicity at therapeutic doses, making it a promising candidate for clinical development. However, comprehensive safety assessments are necessary before it can be considered for human use.

The development of novel pharmaceuticals often involves collaboration between academic researchers and industry professionals. The compound Methyl 4-{(7-hydroxy----2-methy---- --oxo---- --chromeno--- --3 ylo xy)benz o ate} represents an example of such collaboration, where basic research findings have been translated into potential therapeutic agents.

The future direction for research on this compound includes optimizing its chemical structure for improved pharmacological properties and exploring new applications in disease treatment. Advances in computational chemistry and molecular modeling may also aid in understanding its mechanism of action and identifying new targets for intervention.